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Compound of Interest

Compound Name: Dolomite

Cat. No.: B100054

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemical compounds is paramount. This guide provides essential safety
and logistical information for managing dolomite in a research setting, with a focus on personal
protective equipment (PPE), operational procedures, and disposal plans.

Dolomite, a naturally occurring mineral composed of calcium magnesium carbonate, is
generally considered low hazard. However, the primary risk associated with dolomite is the
inhalation of dust, particularly respirable crystalline silica, which may be present in varying
guantities.[1] Prolonged or repeated inhalation of respirable crystalline silica can lead to serious
respiratory diseases, including silicosis and lung cancer.[1] Dust particles can also cause
irritation to the eyes and skin.[2][3]

Personal Protective Equipment (PPE) for Handling
Dolomite

The selection of appropriate PPE is crucial to mitigate the risks associated with dolomite dust.
The following table summarizes the recommended PPE for handling dolomite in a laboratory
setting.
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PPE Category

Recommended
Equipment

Protection Against

Relevant
Standards/Recom
mendations

Respiratory Protection

NIOSH/MSHA-
approved particulate
filter respirator (e.g.,
N95)

Inhalation of fine dust
particles and
respirable crystalline

silica.

Use is recommended
when dust levels may
exceed occupational
exposure limits.[4]
The need for
respiratory protection
should be determined
by a qualified safety

professional.[5]

Eye Protection

Safety glasses with

side shields or dust

goggles.

Eye irritation from
airborne dust

particles.

Dust goggles are
recommended when
visibly dusty
conditions exist.[4]

Hand Protection

Nitrile, butyl rubber, or

neoprene gloves.[6]

Skin irritation and
dryness from
prolonged contact with

dolomite powder.[7]

Recommended for
prolonged use or
when handling bulk
quantities.[6]

Body Protection

Long-sleeved lab coat

or protective clothing.

Contamination of
personal clothing with

dolomite dust.

Wash work clothes
after each use to

remove contaminants.

[5]

Occupational Exposure Limits

Adherence to established occupational exposure limits is a critical component of safely
handling dolomite. The following table outlines the permissible exposure limits (PELs) and
recommended exposure limits (RELS) for dolomite dust and its potential component,
crystalline silica.
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Exposure Limit (8-

Substance Agency Form

hour TWA)
Dolomite (as
Particulates Not OSHA 15 mg/m3 Total dust[2][8][9]
Otherwise Classified)

Respirable fraction[2]
OSHA 5 mg/m3

[8]
Crystalline Silica )

NIOSH 0.05 mg/m3 Respirable dust[1][5]

(Quartz)

Respirable fraction[1]
ACGIH 0.025 mg/m3

[10]
OSHA 0.05 mg/m3 Respirable dust[5]

TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.

Operational Plan for Safe Handling

A systematic approach to handling dolomite in the laboratory will minimize the risk of

exposure. The following step-by-step operational plan provides guidance from reception to

cleanup.

1. Receiving and Storage:

» Upon receipt, inspect containers for any damage or leaks.

o Store dolomite in a dry, well-ventilated area away from incompatible materials, particularly

acids.[10]

o Keep containers tightly closed when not in use.

2. Handling and Use:

o Before handling, ensure all necessary safety precautions have been reviewed and

understood.[11]
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Whenever possible, handle dolomite in a well-ventilated area or under local exhaust
ventilation to minimize dust generation.[7]

Avoid actions that create dust, such as vigorous shaking or scooping.
Use wet methods for handling, if feasible, to suppress dust.[2]
Wear the appropriate PPE as outlined in the table above.
Wash hands thoroughly with soap and water after handling.[11]
. Spill and Cleanup Procedures:
In the event of a spill, avoid dry sweeping, which can disperse dust into the air.[5]

Clean up spills using a HEPA-filtered vacuum or by gently wetting the material and wiping it
up.[5]

Wear appropriate PPE, including respiratory protection, during cleanup activities.[2]

Place collected waste into a sealed, labeled container for disposal.

Disposal Plan

Proper disposal of dolomite waste is essential to prevent environmental contamination and

ensure regulatory compliance.

o Waste Characterization: Uncontaminated dolomite is generally not considered hazardous

waste.[2] However, if it is mixed with other hazardous materials, it must be treated as
hazardous waste.

Containerization: Place dolomite waste in a sealed, clearly labeled container to prevent dust
release.

Disposal Method: Dispose of dolomite waste in accordance with all applicable federal, state,
and local regulations.[8] Do not dispose of dolomite into drains or waterways.[10] For small
quantities, disposal in the regular trash may be permissible, but it is crucial to consult your
institution's specific waste management guidelines.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b100054?utm_src=pdf-body
https://downtoearthfertilizer.com/wp-content/uploads/2019/01/SDS_DTE-Dolomite-Lime.pdf
https://www.waterboards.ca.gov/rwqcb4/board_decisions/tentative_orders/general/WDRs/WDR_Update/MSDS-CalciumMagnesiumCarbonate.pdf
https://www.osha.gov/chemicaldata/278
https://www.cdc.gov/niosh/idlh/14808607.html
https://www.cdc.gov/niosh/idlh/14808607.html
https://www.waterboards.ca.gov/rwqcb4/board_decisions/tentative_orders/general/WDRs/WDR_Update/MSDS-CalciumMagnesiumCarbonate.pdf
https://www.benchchem.com/product/b100054?utm_src=pdf-body
https://www.benchchem.com/product/b100054?utm_src=pdf-body
https://www.waterboards.ca.gov/rwqcb4/board_decisions/tentative_orders/general/WDRs/WDR_Update/MSDS-CalciumMagnesiumCarbonate.pdf
https://www.benchchem.com/product/b100054?utm_src=pdf-body
https://www.benchchem.com/product/b100054?utm_src=pdf-body
https://web.faa.illinois.edu/app/uploads/sites/6/2021/05/Dolomite.pdf
https://www.benchchem.com/product/b100054?utm_src=pdf-body
https://www.acgih.org/silica-crystalline-a-quartz-and-cristobalite/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Safe Dolomite Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of dolomite in a
laboratory setting, from initial planning to final disposal.
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Caption: A flowchart outlining the key steps for the safe handling of dolomite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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